(2,3-Dihydro-1-benzofuran-5-ylmethyl)(2-methylpropyl)amine

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• SMILES: CC(C)CNCC1=CC2=C(C=C1)OCC2
• InChI: InChI=1S/C13H19NO/c1-10(2)8-14-9-11-3-4-13-12(7-11)5-6-15-13/h3-4,7,10,14H,5-6,8-9H2,1-2H3
• InChIKey: QIFNPRGFFLERIE-UHFFFAOYSA-N

Core Identity, Physicochemical Profile, and Procurement

(2,3-Dihydro-1-benzofuran-5-ylmethyl)(2-methylpropyl)amine (CAS 1157544-48-3; molecular formula C₁₃H₁₉NO; MW 205.30 g/mol) is a secondary amine featuring a 2,3-dihydrobenzofuran core with an aminomethyl substituent at the 5-position bearing an N-isobutyl (2-methylpropyl) side chain . The compound is supplied at a standard purity of 95% with batch-specific QC documentation (NMR, HPLC, GC) available from major vendors . Predicted physicochemical properties include a density of 1.020 ± 0.06 g/cm³ and a boiling point of 300.3 ± 11.0 °C . The 2,3-dihydrobenzofuran scaffold is recognized in the patent literature as a privileged pharmacophore for serotonin receptor modulation, with 5-aminomethyl-substituted derivatives specifically claimed as high-affinity 5-HT₁A receptor ligands [1].

Pharmacophore validation

5-Aminomethyl-2,3-dihydrobenzofuran scaffold reported in patent literature as high-affinity 5-HT_1A receptor pharmacophore.

Achiral design

No stereogenic centers; eliminates chiral resolution, simplifies QC, and removes racemization as a stability variable.

CNS property space

Predicted LogP and TPSA profile aligns with CNS drug-like parameters for passive permeability, supporting neuroscience-focused SAR.

• [1] Asahi Kasei Kogyo Kabushiki Kaisha. US5798382A – 2,3-Dihydrobenzofuran derivatives, method for producing the same, and use thereof. Filed 1996, published 1998. Claims 5-aminomethyl-2,3-dihydrobenzofuran derivatives with strong affinity for serotonin 1A receptors. View Source

Why Structurally Adjacent Analogs Cannot Replace It

Within the C₁₃H₁₉NO dihydrobenzofuran-aminomethyl chemical space, minor structural perturbations produce discrete and often non-linear changes in lipophilicity, steric profile, and hydrogen-bonding capacity that are directly relevant to CNS drug-likeness parameters and receptor recognition . The N-isobutyl substituent of the target compound confers a branched alkyl topology that is sterically distinct from the linear N-propyl chain of CAS 883291-33-6 or the N-isopropyl group of CAS 889973-47-1, while the absence of a 2-methyl substituent on the dihydrobenzofuran ring (present in both CAS 883291-33-6 and CAS 889973-47-1) eliminates a stereocenter and alters the conformational preference of the saturated furan ring . The patent literature on related 5-aminomethyl-2,3-dihydrobenzofurans demonstrates that N-alkyl chain variation alone can shift receptor subtype selectivity profiles, making generic interchange scientifically unsound without direct comparative binding or functional data [1].

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N-isobutyl branching topology vs. linear n-propyl or isopropyl in close analogs may shift amine basicity and steric recognition at receptor binding sites.

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Analogs CAS 883291-33-6 and CAS 889973-47-1 contain a 2-methyl stereocenter absent here; stereochemistry can influence subtype selectivity and requires chiral analysis.

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Patent evidence indicates N-alkyl variation on this scaffold can alter 5-HT receptor subtype preference; direct binding data for this compound are lacking.

• [1] Asahi Kasei Kogyo Kabushiki Kaisha. US5798382A – 2,3-Dihydrobenzofuran derivatives. 1998. Describes N-alkyl variation on 5-aminomethyl-2,3-dihydrobenzofuran scaffold producing differential 5-HT₁A receptor affinity. View Source

Quantitative Differentiation Evidence vs. Closest Analogs

N-Isobutyl vs. N-Propyl Branching and Lipophilicity

The target compound bears an N-isobutyl group, whereas CAS 883291-33-6 (N-((2-methyl-2,3-dihydrobenzofuran-5-yl)methyl)propan-1-amine) carries a linear N-propyl chain and an additional 2-methyl substituent on the dihydrobenzofuran ring. The N-isobutyl branching increases steric bulk adjacent to the amine nitrogen relative to the linear N-propyl chain, which is predicted to reduce metabolic N-dealkylation susceptibility and modulate the basicity (pKa) of the secondary amine . The comparator CAS 883291-33-6 has a measured LogP of 2.5096 and TPSA of 21.26 Ų ; the target compound, lacking the 2-methyl ring substituent but bearing the bulkier N-isobutyl group, is predicted to occupy a similar but distinct property space with a slightly altered hydrogen-bond acceptor geometry due to the absence of the 2-position stereocenter .

N-Alkyl Branching & Lipophilicity

Cross-study comparable

Target: N-isobutyl, predicted LogP ~2.6, TPSA ~21.3 Ų.
Comparator CAS 883291-33-6: N-n-propyl + 2-methyl, measured LogP 2.51, TPSA 21.26 Ų.

Supports lipophilicity-based differentiation for SAR interpretation.

Predicted values; experimental measurement recommended for definitive comparison.

Evidence Dimension	N-Alkyl branching topology and ring substitution pattern
Target Compound Data	N-isobutyl (2-methylpropyl) side chain; no substitution at dihydrobenzofuran 2-position; predicted LogP ~2.6, predicted TPSA ~21.3 Ų; 4 rotatable bonds
Comparator Or Baseline	CAS 883291-33-6: N-n-propyl side chain; 2-methyl substitution on dihydrobenzofuran ring; measured LogP 2.5096, TPSA 21.26 Ų; 4 rotatable bonds
Quantified Difference	Qualitative: branched vs. linear N-alkyl topology; 2-H vs. 2-CH₃ ring substitution. LogP difference ~0.1 unit (predicted). TPSA difference ~0.04 Ų.
Conditions	Predicted/calculated physicochemical properties from vendor datasheets and cheminformatics platforms

Why This Matters

The N-isobutyl branching topology of the target compound provides a sterically differentiated pharmacophore element compared to the linear N-propyl analog, which can be exploited in structure-activity relationship (SAR) studies to probe steric tolerance at the amine-binding sub-pocket of target receptors.

Absence of 2-Position Stereocenter and Synthetic Implications

Unlike CAS 883291-33-6 and CAS 889973-47-1, both of which contain a methyl substituent at the 2-position of the dihydrobenzofuran ring generating a stereocenter (1 undefined stereocenter), the target compound is unsubstituted at the 2-position and is therefore achiral . This eliminates the need for chiral chromatography or enantioselective synthesis, simplifies analytical quality control (no enantiomeric purity determination required), and removes racemization as a stability concern during storage and handling [1]. The comparator CAS 889973-47-1 (N-isopropyl analog with 2-methyl substitution) has 3 rotatable bonds versus 4 for the target compound, reflecting the conformational restriction imposed by the branched N-alkyl group of the target compound being offset by the absence of 2-methyl substitution .

Stereochemical Complexity

Cross-study comparable

Target: achiral (0 stereocenters), 4 rotatable bonds.
Comparators: 1 undefined stereocenter (2-methyl), 3-4 rotatable bonds.

Achiral nature eliminates enantiomeric purity monitoring and reduces synthetic complexity.

Structural analysis from vendor datasheets; no chiral separation required for target.

Evidence Dimension	Stereochemical complexity and synthetic tractability
Target Compound Data	Achiral (no stereogenic centers); 4 rotatable bonds; simplified synthetic route without enantioselective steps; standard purity 95% without enantiomeric purity specification needed
Comparator Or Baseline	CAS 883291-33-6 and CAS 889973-47-1: Each contains 1 undefined stereocenter at the 2-position of dihydrobenzofuran; 3-4 rotatable bonds; may require chiral resolution for stereochemically pure material
Quantified Difference	0 vs. 1 stereocenter; 4 vs. 3-4 rotatable bonds; elimination of enantiomeric purity as QC parameter
Conditions	Structural analysis based on SMILES/InChI from vendor datasheets

Why This Matters

The achiral nature of the target compound reduces synthetic complexity and procurement cost relative to 2-methyl-substituted analogs, while avoiding the confounding variable of stereochemical purity in biological assays—a critical consideration for reproducible SAR studies.

• [1] Kuujia.com. CAS 883291-33-6: (2-Methyl-2,3-dihydro-benzofuran-5-ylmethyl)-propyl-amine. Computed Properties: Undefined Atom Stereocenter Count: 1. Accessed 2026. View Source

Lipophilicity Window Relative to Primary Amine Scaffold

The target compound (predicted LogP ~2.6, TPSA ~21.3 Ų) occupies a lipophilicity window that is substantially elevated relative to the unsubstituted primary amine scaffold 5-(aminomethyl)-2,3-dihydrobenzofuran (CAS 55745-74-9; measured LogP 1.7805, PSA 35.25 Ų) [1]. This ~0.8 log unit increase in LogP and ~14 Ų reduction in PSA are driven by N-isobutyl substitution, which masks the polar amine and reduces hydrogen-bond donor capacity. In the context of CNS drug design, compounds with LogP between 2 and 3.5 and TPSA below 60 Ų are within the favorable range for passive blood-brain barrier permeation [2]. The target compound's property profile places it closer to known CNS-active dihydrobenzofuran derivatives than the more polar primary amine comparator, while maintaining lower LogP than excessively lipophilic benzofuran-based serotonin ligands that may exhibit high plasma protein binding [3].

CNS Property Shift

Cross-study comparable

Target: predicted LogP ~2.6, TPSA ~21.3 Ų, 1 HBD.
Primary amine scaffold: measured LogP 1.78, PSA 35.25 Ų, 2 HBD.

N-isobutyl substitution shifts properties into CNS-favorable lipophilicity/TPSA window.

Predicted vs. measured values; confirm experimentally for blood-brain barrier models.

Evidence Dimension	Predicted CNS drug-likeness (LogP / TPSA window)
Target Compound Data	Predicted LogP ~2.6; predicted TPSA ~21.3 Ų; 1 HBD, 2 HBA; MW 205.30
Comparator Or Baseline	CAS 55745-74-9 (primary amine scaffold): measured LogP 1.7805; PSA 35.25 Ų; 2 HBD (primary amine); MW 149.19
Quantified Difference	ΔLogP ≈ +0.8; ΔPSA ≈ −14 Ų; −1 HBD; +56.11 Da MW
Conditions	LogP/PSA values from vendor databases and cheminformatics platforms (molbase.cn for CAS 55745-74-9)

Why This Matters

The N-isobutyl substitution of the target compound shifts physicochemical properties into the CNS-favorable zone relative to the primary amine congener, making it a more suitable starting point for neuroscience-focused medicinal chemistry campaigns targeting intracellular or CNS receptors.

• [1] Molbase.cn. 5-(Aminomethyl)-2,3-dihydrobenzo[b]furan (CAS 55745-74-9). LogP 1.7805, PSA 35.25 Ų, MW 149.19. Accessed 2026. View Source
• [2] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. DOI: 10.1602/neurorx.2.4.541. Reviews optimal LogP (2-3.5) and TPSA (<60-70 Ų) ranges for CNS drug candidates. View Source
• [3] Monte AP, Waldman SR, Marona-Lewicka D, Wainscott DB, Nelson DL, Sanders-Bush E, Nichols DE. Dihydrobenzofuran analogues of hallucinogens. 4. Mescaline derivatives. J Med Chem. 1997;40(19):2997-3008. DOI: 10.1021/jm970219x. Provides class-level evidence that dihydrobenzofuran-based serotonin ligands exhibit micromolar to nanomolar receptor affinities depending on substituent patterns. View Source

Serotonin Receptor Pharmacophore Validation

Patent US5798382A (Asahi Kasei) explicitly claims 2,3-dihydrobenzofuran derivatives bearing an aminomethyl group at the 5-position as compounds possessing strong affinity for serotonin 1A (5-HT₁A) receptors, with utility as anxiolytics, antidepressants, and antihypertensives [1]. The patent generic structure encompasses the target compound's core scaffold, with the N-alkyl substituent recognized as a modifiable position for tuning receptor affinity and selectivity. A parallel patent family from Wyeth (US20060241176, US20060258739) describes dihydrobenzofuran derivatives as 5-HT₂C receptor agonists and partial agonists for schizophrenia treatment, establishing that the dihydrobenzofuran scaffold, depending on substitution pattern, can engage multiple serotonin receptor subtypes [2]. While the target compound itself lacks published receptor binding data, its structural placement at the intersection of these two patent-defined pharmacophore spaces—5-aminomethyl (5-HT₁A-biased) and dihydrobenzofuran (5-HT₂C-accessible)—makes it a strategically positioned probe for serotonin receptor subtype selectivity profiling [3].

5-HT_1A/5-HT_2C Pharmacophore

Class-level inference

Patents claim 5-aminomethyl-2,3-dihydrobenzofurans as high-affinity 5-HT_1A ligands; dihydrobenzofuran scaffold also 5-HT_2C-accessible.

Class-level pharmacophore validation supports serotonin receptor profiling studies.

No direct binding data for this compound; receptor assay verification required.

Evidence Dimension	Serotonin receptor pharmacophore coverage based on patent structural claims
Target Compound Data	5-Aminomethyl-2,3-dihydrobenzofuran core with N-isobutyl substitution; falls within generic Formula I of US5798382A (5-HT₁A)
Comparator Or Baseline	Related scaffolds in US5798382A: N-alkyl variants of 5-aminomethyl-2,3-dihydrobenzofuran claimed as 5-HT₁A ligands. Wyeth patents: 1-(2,3-dihydro-1-benzofuran-2-yl)alkanamines as 5-HT₂C agonists.
Quantified Difference	Not quantifiable without direct binding data for the target compound. Class-level inference only.
Conditions	Patent structural analysis; no direct receptor binding or functional assay data available for the specific target compound

Why This Matters

The target compound's scaffold is independently validated by two distinct patent families as a serotonin receptor pharmacophore, providing a rational basis for its selection over non-benzofuran or non-aminomethyl alternatives in CNS-targeted screening libraries.

• [1] Asahi Kasei Kogyo Kabushiki Kaisha. US5798382A – 2,3-Dihydrobenzofuran derivatives, method for producing the same, and use thereof. Published 1998. Generic Formula I encompasses 5-aminomethyl-2,3-dihydrobenzofuran derivatives with variable N-alkyl substitution. Claims strong 5-HT₁A receptor affinity. View Source
• [2] Wyeth. US20060241176A1 – Dihydrobenzofuran derivatives and uses thereof. Filed 2006. Claims dihydrobenzofuran derivatives as 5-HT₂C receptor agonists/partial agonists for schizophrenia. / Wyeth. US20060258739A1 – Dihydrobenzofuran derivatives and uses thereof. Filed 2006. View Source
• [3] Ravina E, et al. N,N-Disubstituted aminomethyl benzofuran derivatives: synthesis and preliminary binding evaluation. Bioorg Med Chem Lett. 1999;9(6):855-860. PMID: 10218826. Demonstrates that aminomethyl-benzofuran derivatives can achieve nanomolar affinity (IC₅₀ = 1.5 nM) at 5-HT₁A receptors with appropriate N-substitution. View Source

Supplier Purity Benchmarking and QC Documentation

The target compound is commercially available at 95% purity from multiple independent suppliers (Bidepharm, AKSci, smolecule, Leyan) with batch-specific QC documentation including NMR, HPLC, and GC where specified . This multi-vendor availability at a consistent purity specification exceeds the procurement landscape for the closest direct analog CAS 883291-33-6, which is listed at 98% purity but from a more limited supplier base . The broader supplier network for the target compound translates to greater procurement resilience, competitive pricing, and reduced lead-time risk. Importantly, Bidepharm explicitly provides batch-specific QC reports (NMR, HPLC, GC) for CAS 1157544-48-3, enabling independent verification of identity and purity prior to use in sensitive assays .

Supplier Network & QC

Head-to-head comparison

Target: ≥4 suppliers, 95% purity, batch-specific NMR/HPLC/GC from Bidepharm.
Comparator CAS 883291-33-6: ≥3 suppliers, 95-98% purity, fewer documented QC options.

Multi-vendor availability with documented QC supports procurement resilience and assay reproducibility.

Supplier survey May 2026; verify current catalog status and lot-specific documentation.

Evidence Dimension	Commercial availability and QC documentation depth
Target Compound Data	CAS 1157544-48-3: ≥4 independent suppliers identified; standard purity 95%; batch-specific QC (NMR, HPLC, GC) available from Bidepharm; catalog numbers: BD01021356, S13780615, 0449DF, 1345056
Comparator Or Baseline	CAS 883291-33-6: ≥3 suppliers identified; standard purity 98% (Leyan) or 95% (AKSci); fewer documented QC report options; catalog numbers: 1392794, 4157EV
Quantified Difference	Target compound: ≥4 suppliers vs. comparator: ≥3 suppliers; both offer ≥95% purity; target compound has explicit multi-technique QC documentation from at least one major vendor
Conditions	Supplier catalog survey conducted May 2026; excludes excluded-source vendors

Why This Matters

Multi-vendor availability with documented batch-specific QC reduces single-supplier dependency risk and ensures reproducible starting material quality across independent research groups, which is critical for cross-study comparability in SAR programs.

Optimal Research and Industrial Application Scenarios

Serotonin Receptor Subtype Selectivity Profiling

The target compound is structurally positioned at the intersection of two patent-validated serotonin receptor pharmacophore spaces: the 5-aminomethyl-2,3-dihydrobenzofuran scaffold claimed for 5-HT₁A affinity in US5798382A [1] and the broader dihydrobenzofuran scaffold claimed for 5-HT₂C agonism in Wyeth patents US20060241176 and US20060258739 [2]. Its achiral nature and the absence of a 2-methyl substituent make it an ideal baseline probe for dissecting the contribution of N-alkyl branching (isobutyl vs. n-propyl vs. isopropyl) to receptor subtype selectivity, without the confounding variable of stereochemistry. Researchers can compare its binding profile against CAS 883291-33-6 and CAS 889973-47-1 to map steric and hydrophobic determinants of 5-HT₁A/5-HT₂A/5-HT₂C selectivity.

Medicinal Chemistry SAR via N-Alkyl Diversification

As a secondary amine with a free N–H hydrogen-bond donor, the target compound serves as a versatile intermediate for further N-functionalization (e.g., N-alkylation, N-acylation, N-sulfonylation, reductive amination with varied carbonyl partners) to generate focused libraries around the 5-aminomethyl-2,3-dihydrobenzofuran scaffold [1]. The N-isobutyl group provides a sterically demanding baseline substituent that can be systematically varied to smaller (methyl, ethyl) or larger (neopentyl, cycloalkyl) groups to probe steric tolerance at the target binding site. Its predicted LogP of ~2.6 and TPSA of ~21.3 Ų place it in the CNS-favorable property space, making derived library compounds suitable for phenotypic screening in neuroscience targets without the need for extensive property optimization .

Achiral Control for 2-Methyl-Substituted Analogs

Because CAS 883291-33-6 and CAS 889973-47-1 both contain a 2-methyl substituent on the dihydrobenzofuran ring that generates a stereocenter, the target compound—lacking this substituent—can serve as an achiral control compound in assays designed to probe whether the 2-methyl stereochemistry contributes to target engagement, selectivity, or off-target activity [1]. If a 2-methyl-containing analog shows stereospecific activity that is absent in the target compound, this directly implicates the stereocenter in molecular recognition. Conversely, comparable activity between the target compound and its 2-methyl analogs would indicate that the stereochemistry is not a key determinant, simplifying future lead optimization by eliminating the need for enantioselective synthesis [2].

Procurement-Stable Building Block for Parallel Synthesis

The target compound's multi-vendor availability at consistent 95% purity with batch-specific QC documentation (NMR, HPLC, GC) [1][2], combined with its achiral structure and moderate molecular weight (205.30 Da), makes it a procurement-stable building block suitable for large-scale parallel synthesis campaigns or high-throughput screening (HTS) library production. Unlike 2-methyl-substituted analogs that require chiral purity monitoring, the target compound eliminates enantiomeric excess as a QC variable, reducing analytical burden and cost in workflows involving hundreds to thousands of derivatizations. Its predicted boiling point of 300.3 °C indicates sufficient thermal stability for standard reaction conditions .

Application

Selection Property

Validation Focus

Serotonin receptor subtype profiling

Pharmacophore scaffold (5-HT_1A/5-HT_2C patent claims)

Binding selectivity across 5-HT receptor subtypes

N-Alkyl SAR diversification

Secondary amine for N-functionalization (alkylation, acylation, sulfonylation)

Steric tolerance at target binding site; CNS property retention

Achiral control for stereochemical SAR

Absence of 2-methyl stereocenter vs. 2-methyl-substituted analogs

Impact of stereochemistry on target engagement and off-target activity

Parallel synthesis building block

Multi-vendor availability, achiral, standard purity with QC documentation

Batch reproducibility; thermal stability for standard reaction conditions

• [1] Asahi Kasei Kogyo Kabushiki Kaisha. US5798382A – 2,3-Dihydrobenzofuran derivatives. Published 1998. View Source
• [2] Wyeth. US20060241176A1 and US20060258739A1 – Dihydrobenzofuran derivatives and uses thereof. Filed 2006. View Source